Cas no 203718-17-6 (3-(4-fluorophenyl)-2,1-Benzisoxazole)

• Product Name: 3-(4-fluorophenyl)-2,1-Benzisoxazole
• CAS No: 203718-17-6
• MF: C₁₃H₈FNO
• MW: 213.207126617432
• CID: 2118184
• PubChem ID: 19694821
• Update Time: 2025-04-21

3-(4-fluorophenyl)-2,1-Benzisoxazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-2,1-Benzisoxazole
• SCHEMBL8655645
• JDHHXWXEFCKCJA-UHFFFAOYSA-N
• DB-347572
• 203718-17-6

• Inchi： 1S/C13H8FNO/c14-10-7-5-9(6-8-10)13-11-3-1-2-4-12(11)15-16-13/h1-8H
• InChI Key： JDHHXWXEFCKCJA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=C2C=CC=CC2=NO1

Computed Properties

• Exact Mass: 213.058992041Da
• Monoisotopic Mass: 213.058992041Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų